Cas no 651309-30-7 (5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-)
651309-30-7 structure
Product Name:5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
CAS No:651309-30-7
MF:C21H25N3O3S
MW:399.506503820419
CID:406330
Update Time:2024-01-29
5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
- 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
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- Inchi: 1S/C21H25N3O3S/c22-13-6-16-24(15-5-9-17-7-2-1-3-8-17)28(26,27)20-11-4-10-19-18(20)12-14-23-21(19)25/h1-4,7-8,10-12,14H,5-6,9,13,15-16,22H2,(H,23,25)
- InChI Key: GLTPMDQGJAUCIN-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(S(N(CCCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C=CN1
Computed Properties
- Exact Mass: 399.16185
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- PSA: 92.5
- pka: 11.80±0.20(Predicted)
5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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